3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C24H27FN4O3/c25-18-9-11-19(12-10-18)27-14-16-28(17-15-27)22(30)8-2-1-5-13-29-23(31)20-6-3-4-7-21(20)26-24(29)32/h3-4,6-7,9-12H,1-2,5,8,13-17H2,(H,26,32)
• InChI Key: PWNCUJAXRGCYQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CCCCCN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C24H27FN4O3
• Molecular Weight: 438.5 g/mol
• CAS No.: 900295-93-4

Description

3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H27FN4O3 and its molecular weight is 438.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Derivatives

Practical Synthesis and Derivative Applications : The synthesis techniques for creating novel derivatives, such as 6-fluoro-7-piperazin-1-yl and related compounds, highlight a key step involving the one-pot formation of phenylthio derivatives. These methods enable the development of compounds with potential for further biological study and application in medicinal chemistry (Chu & Claiborne, 1991).

Antimicrobial Activities

Novel Derivatives with Antimicrobial Properties : Synthesis of substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones demonstrated promising antibacterial and antifungal activities. This indicates the potential of these derivatives in developing new antimicrobial agents, showcasing the importance of structural modification for enhanced biological activity (Vidule, 2011).

Anti-inflammatory and Antitumor Activities

Inhibitory Activities and Anti-inflammatory Effects : Derivatives exhibiting inhibitory activities toward TNF-α production and T cell proliferation, alongside anti-inflammatory effects in experimental models, demonstrate the therapeutic potential of quinazoline derivatives in inflammatory diseases and possibly cancer (Tobe et al., 2003).

Antitumor Potential

Cytotoxic Evaluation Against Cancer Cell Lines : The cytotoxic evaluation of novel quinazolinone derivatives against cancer cell lines such as MCF-7 and HeLa indicates the potential of these compounds as anticancer agents. This research area is crucial for the development of new cancer therapies, leveraging the unique properties of quinazoline derivatives (Poorirani et al., 2018).